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Compound of Interest

Compound Name: Arteannuin M

Cat. No.: B1632437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Arteannuin M is a sesquiterpene lactone, a class of natural products known for their diverse

biological activities. Isolated from Artemisia annua, a plant with a long history in traditional

medicine, Arteannuin M is a compound of growing interest within the scientific community.[1]

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Arteannuin M, detailed experimental protocols for its analysis, and an exploration

of its potential biological significance.

Core Physical and Chemical Properties
Arteannuin M is a structurally complex molecule with the molecular formula C₁₅H₂₄O₄ and a

molecular weight of 268.35 g/mol .[2] While specific experimental data for some physical

properties remain to be fully characterized in publicly available literature, the following table

summarizes the key known and calculated attributes of this compound.
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Property Value Source(s)

Molecular Formula C₁₅H₂₄O₄ [2]

Molecular Weight 268.35 g/mol [2]

CAS Number 207446-90-0 [2]

Melting Point Not Reported

Boiling Point Not Reported

Solubility

Soluble in DMSO, ethanol,

methanol, and chloroform.

Quantitative data not available.

[3][4]

Spectral Data and Characterization
The structural elucidation of Arteannuin M has been primarily achieved through a combination

of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
The seminal work on the structure elucidation of Arteannuin M was published by Lai-King Sy

and colleagues in Tetrahedron in 2001. This publication provides detailed ¹H and ¹³C NMR data

which are essential for the identification and characterization of the molecule.

¹H and ¹³C NMR Spectral Data of Arteannuin M A comprehensive table of the ¹H and ¹³C NMR

chemical shifts, coupling constants, and assignments will be compiled upon obtaining the full

text of the pivotal Tetrahedron publication.

Mass Spectrometry (MS)
High-resolution mass spectrometry is a critical tool for determining the elemental composition

and fragmentation pattern of Arteannuin M.

UPLC-Q-TOF-MS/MS Data: A study utilizing Ultra-Performance Liquid Chromatography-

Quadrupole Time-of-Flight Tandem Mass Spectrometry (UPLC-Q-TOF-MS/MS) has reported

the following mass-to-charge ratios for Arteannuin M:
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Calculated m/z: 268.1675

Measured m/z: 291.1563 ([M+Na]⁺)[5]

Infrared (IR) Spectroscopy
Specific infrared spectral data for Arteannuin M is not readily available in the reviewed

literature. However, based on its functional groups (lactone, hydroxyl, etc.), characteristic

absorption bands would be expected in the IR spectrum. Further experimental work is required

to determine the precise wavenumbers of these vibrations.

Experimental Protocols
Isolation and Purification of Arteannuin M from
Artemisia annua
While a specific, detailed protocol for the isolation of Arteannuin M is not available, a general

procedure can be adapted from methods used for the extraction of other sesquiterpene

lactones from Artemisia annua.

Workflow for the Proposed Isolation of Arteannuin M
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Caption: Proposed workflow for the isolation and characterization of Arteannuin M.
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Methodology:

Extraction: Dried and powdered aerial parts of Artemisia annua are subjected to extraction

using a non-polar solvent such as hexane or ethyl acetate, either through maceration or

Soxhlet extraction, to obtain a crude extract.

Column Chromatography: The crude extract is then subjected to column chromatography on

silica gel. A gradient elution system, starting with a non-polar solvent (e.g., hexane) and

gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is employed

to separate the different components.

Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer

Chromatography (TLC) to identify those containing Arteannuin M.

Purification: Fractions containing the compound of interest are combined, and the solvent is

evaporated. The resulting residue can be further purified by recrystallization from a suitable

solvent system to yield pure Arteannuin M.

High-Performance Liquid Chromatography (HPLC)
Analysis
A validated HPLC method specific for the quantification of Arteannuin M is not yet established

in the literature. However, methods developed for the analysis of artemisinin and other

sesquiterpenoids from Artemisia annua can be adapted and optimized.

Proposed HPLC Method Parameters:

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Detection: UV detection at a suitable wavelength (to be determined based on the UV

spectrum of pure Arteannuin M) or Evaporative Light Scattering Detector (ELSD).

Flow Rate: Approximately 1.0 mL/min.

Injection Volume: 10-20 µL.
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Biological Activity and Signaling Pathways
While Arteannuin M has been noted for its potential anti-malarial activity, detailed studies on

its mechanism of action and its effects on specific signaling pathways are limited.[1] However,

related compounds from Artemisia annua, such as Arteannuin B and Artemisinin, have been

shown to possess anti-inflammatory properties through the modulation of key signaling

cascades.

Potential Involvement in NF-κB and MAPK Signaling
Pathways
Studies on Arteannuin B and Artemisinin have demonstrated their ability to inhibit the nuclear

factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.

These pathways are central to the inflammatory response. Given the structural similarities

among these sesquiterpene lactones, it is hypothesized that Arteannuin M may also exert anti-

inflammatory effects through similar mechanisms. Further research is necessary to confirm this

hypothesis and to elucidate the specific molecular targets of Arteannuin M within these

pathways.

Hypothesized Anti-Inflammatory Signaling Pathway of Arteannuin M
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Caption: Hypothesized inhibition of NF-κB and MAPK pathways by Arteannuin M.

Conclusion
Arteannuin M is a promising natural product from Artemisia annua with potential therapeutic

applications. This guide has summarized the current knowledge of its physical and chemical

properties and provided a framework for its experimental investigation. Further research is

warranted to fully characterize its physical properties, develop and validate specific analytical

methods, and elucidate its biological mechanisms of action. Such studies will be crucial for

unlocking the full potential of Arteannuin M in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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